Cas no 1402931-65-0 (eIF4A3-IN-14)

• Product Name: eIF4A3-IN-14
• CAS No: 1402931-65-0
• MF: C₂₇H₂₇NO₇
• MW: 477.51
• CID: 5519094
• PubChem ID: 71460660
• Update Time: 2025-05-21

eIF4A3-IN-14 Chemical and Physical Properties

Names and Identifiers

• eIF4A3-IN-14
• BDBM50397426
• 1402931-65-0
• CHEMBL2170708
• CS-0626603
• DA-73051
• HY-148448

• Inchi： 1S/C27H27NO7/c1-32-18-11-9-16(10-12-18)27-22(15-7-5-4-6-8-15)21(25(30)34-3)24(29)26(27,31)23-19(33-2)13-17(28)14-20(23)35-27/h4-14,21-22,24,29,31H,28H2,1-3H3/t21-,22-,24-,26+,27+/m1/s1
• InChI Key： LDWPQOSSUCBSKV-PXIJUOARSA-N
• SMILES： O[C@@]12[C@@H]([C@@H]([C@@H](C3C=CC=CC=3)[C@]1(C1C=CC(=CC=1)OC)OC1=CC(=CC(=C21)OC)N)C(=O)OC)O

Computed Properties

• Exact Mass: 477.17875220g/mol
• Monoisotopic Mass: 477.17875220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 121Ų

Additional information on eIF4A3-IN-14

Exploring eIF4A3-IN-14 (CAS No. 1402931-65-0): A Promising Compound in Targeted Cancer Therapy

In the rapidly evolving field of cancer research and drug discovery, eIF4A3-IN-14 (CAS No. 1402931-65-0) has emerged as a compound of significant interest. This small molecule inhibitor targets eukaryotic initiation factor 4A3 (eIF4A3), a key component of the exon junction complex (EJC) involved in mRNA processing and translation. Researchers are particularly excited about its potential applications in precision oncology and RNA-targeted therapies, areas that have seen tremendous growth in recent years.

The molecular structure of eIF4A3-IN-14 features unique characteristics that enable selective binding to eIF4A3, disrupting its helicase activity. This mechanism is particularly relevant in cancer cells where eIF4A3 is often overexpressed, making it an attractive therapeutic target. Recent studies published in journals like Nature Chemical Biology have highlighted how compounds like eIF4A3-IN-14 can modulate RNA helicase activity, offering new avenues for cancer treatment strategies.

From a pharmacological perspective, eIF4A3-IN-14 demonstrates promising in vitro activity against various cancer cell lines, particularly those with dysregulated mRNA translation pathways. Its ability to selectively inhibit eIF4A3-dependent translation without significantly affecting global protein synthesis makes it stand out among other RNA helicase inhibitors. This specificity is crucial for minimizing off-target effects, a major concern in cancer drug development.

The drug discovery community has shown growing interest in eIF4A3-IN-14 as part of the broader exploration of RNA-targeting small molecules. With the increasing recognition of RNA-protein interactions as viable drug targets, compounds like eIF4A3-IN-14 are at the forefront of innovative cancer therapeutics. Researchers are particularly interested in its potential synergy with existing targeted therapies and immunotherapy approaches.

Current research trends indicate that eIF4A3-IN-14 may have applications beyond oncology. Preliminary studies suggest possible utility in treating certain viral infections where host RNA helicases play crucial roles in viral replication. This expands the potential market for eIF4A3 inhibitors and increases the compound's commercial viability in the pharmaceutical industry.

From a synthetic chemistry standpoint, the production of eIF4A3-IN-14 involves sophisticated organic synthesis techniques to achieve the required purity and stereochemistry. The compound's molecular weight and physicochemical properties make it suitable for further drug optimization and formulation development, important considerations in the preclinical research phase.

The intellectual property landscape surrounding eIF4A3-IN-14 is becoming increasingly competitive, with several pharmaceutical companies filing patents related to eIF4A3 inhibitors. This reflects the growing commercial interest in this class of compounds and suggests that eIF4A3-IN-14 and its derivatives may soon enter clinical trials for various indications.

In the context of personalized medicine, eIF4A3-IN-14 represents an exciting development. Its mechanism of action suggests potential for biomarker-driven therapy, where patients could be selected for treatment based on specific gene expression profiles or mRNA processing signatures. This aligns with current trends toward more precision-targeted treatments in oncology.

For researchers working with eIF4A3-IN-14, proper compound handling and storage conditions are essential to maintain stability. While not classified as hazardous, standard laboratory safety protocols should be followed when working with this research chemical. The compound is typically supplied as a lyophilized powder and requires specific solubility conditions for experimental use.

The future development of eIF4A3-IN-14 will likely focus on improving its pharmacokinetic properties and target selectivity. As part of the growing field of RNA-targeted drug discovery, this compound serves as an important tool for understanding eIF4A3 biology and developing novel therapeutic strategies. Its progress will be closely watched by both the academic research community and pharmaceutical developers alike.